Cas no 2589534-23-4 (2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2))

• Product Name: 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 2589534-23-4
• MF: C₁₂H₁₉ClN₄O
• MW: 270.758461236954
• CID: 5316624
• Update Time: 2025-05-20

2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2)

• Inchi： 1S/C12H18N4O.ClH/c1-2-14-12(17)11-4-3-10(9-15-11)16-7-5-13-6-8-16;/h3-4,9,13H,2,5-8H2,1H3,(H,14,17);1H
• InChI Key： SRWLNRNRZLKEMP-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(N2CCNCC2)C=C1)(=O)NCC.Cl

Additional information on 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2)

Comprehensive Overview of 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2589534-23-4)

2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2589534-23-4) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The presence of both piperazine and ethyl functional groups in its structure enhances its versatility, making it a valuable intermediate in drug discovery and development.

The molecular formula of 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) is C₁₂H₁₉N₄O·2HCl, with a molecular weight of approximately 307.23 g/mol. The compound is characterized by its crystalline solid form and high solubility in water, which is attributed to its hydrochloride salt form. Researchers often utilize this compound in the synthesis of novel therapeutic agents due to its unique structural features and reactivity.

One of the key applications of 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) is in the development of central nervous system (CNS) drugs. The piperazine moiety is known to interact with neurotransmitter receptors, making it a promising candidate for targeting neurological disorders. Recent studies have explored its potential in modulating serotonin and dopamine pathways, which are critical in treating conditions like depression, anxiety, and Parkinson's disease.

In addition to its pharmaceutical applications, 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) is also investigated for its role in cancer research. The compound's ability to inhibit certain enzymes involved in cell proliferation has sparked interest in its use as an anticancer agent. Researchers are particularly focused on its potential to enhance the efficacy of existing chemotherapy drugs while minimizing side effects.

The synthesis of 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) involves a multi-step process that includes the reaction of 5-bromo-2-pyridinecarboxamide with N-ethylpiperazine, followed by purification and salt formation. The final product is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure purity and consistency.

From a market perspective, the demand for 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) is steadily increasing, driven by the growing interest in precision medicine and targeted drug delivery systems. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates like this compound to accelerate their drug development programs. The compound's CAS No. 2589534-23-4 is frequently referenced in patent applications and scientific publications, highlighting its relevance in modern research.

Safety and handling of 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) require standard laboratory precautions. While it is not classified as a hazardous material, researchers are advised to use personal protective equipment (PPE) such as gloves and goggles when handling the compound. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability over time.

In conclusion, 2-Pyridinecarboxamide, N-ethyl-5-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2589534-23-4) is a compound of significant scientific and commercial interest. Its unique structural properties and broad applicability in pharmaceutical research make it a valuable asset for researchers and industry professionals alike. As advancements in drug discovery continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.